methyl 5-[(3-fluorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: methyl 5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H15FO4/c1-11-17(18(20)21-2)15-9-14(6-7-16(15)23-11)22-10-12-4-3-5-13(19)8-12/h3-9H,10H2,1-2H3
• InChI Key: NXVNNCCYTPCGSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC(=CC=C3)F)C(=O)OC
• Molecular Formula: C18H15FO4
• Molecular Weight: 314.3 g/mol

Description

“Methyl 5-[(3-fluorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate” is a chemical compound with the linear formula C18H15FO4. It has a molecular weight of 314.316.

Scientific Research Applications

Role in Orexin Receptor Mechanisms

Research has investigated the role of compounds like SB-649868, which is structurally related to the chemical , in modulating feeding, arousal, stress, and drug abuse through orexin receptors. This study indicates a major role of OX1R mechanisms in binge eating, suggesting that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Spectrofluorimetric Analysis

The development of a spectrofluorimetric method using aromatic methylamines for the sensitive and selective determination of 5-hydroxyindoles showcases the analytical applications of compounds with benzylamine structures, relevant to the chemical structure of interest (Ishida et al., 1991).

Antimicrobial Potential

A study on 5-fluorouracil benzimidazoles, which shares a partial structural similarity with the target compound, has shown that these compounds exhibit good antibacterial and antifungal activities against various strains, indicating the potential antimicrobial applications of fluorine-substituted organic compounds (Fang et al., 2016).

Synthesis and Reactivity Studies

The synthesis and reactivity of oxorhenium(V) complexes, including those with benzyl and phenyl components, provide insights into the chemical behavior and potential applications of such compounds in catalysis and organic synthesis (Robbins et al., 2015).

Anticancer Agent Synthesis

Compounds structurally related to the target molecule have been explored for their potential as anticancer agents, highlighting the ongoing research into novel therapeutic applications of fluorine-substituted compounds (Penthala et al., 2011).